2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide

• IUPAC Name: 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide
• InChI: InChI=1S/C10H11FN2O2S/c1-12-10(15)13-9(14)6-16-8-5-3-2-4-7(8)11/h2-5H,6H2,1H3,(H2,12,13,14,15)
• InChI Key: QHWQCGYPSAGJPA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC(=O)CSC1=CC=CC=C1F
• Molecular Formula: C10H11FN2O2S
• Molecular Weight: 242.27 g/mol

Description

2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide, also known as Fimasartan, is a novel angiotensin II receptor blocker (ARB) that has shown promising results in the treatment of hypertension. Fimasartan is a potent and selective antagonist of the angiotensin II type 1 receptor (AT1R) and has been shown to effectively lower blood pressure in both preclinical and clinical studies.

Mechanism of Action

2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide is a selective antagonist of the AT1R, which is a key receptor in the renin-angiotensin-aldosterone system (RAAS). By blocking the AT1R, 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide inhibits the actions of angiotensin II, a potent vasoconstrictor, and reduces blood pressure.
Biochemical and Physiological Effects:
2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide has been shown to effectively lower blood pressure in both preclinical and clinical studies. In addition to its blood pressure-lowering effects, 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide has also been shown to have beneficial effects on endothelial function, inflammation, and oxidative stress.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide has several advantages as a research tool, including its potency and selectivity as an AT1R antagonist. However, one limitation of 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide is its relatively short half-life, which may require frequent dosing in some experimental settings.

Future Directions

There are several potential future directions for research on 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide. One area of interest is the use of 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide in combination with other drugs for the treatment of hypertension. Another potential area of research is the investigation of 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide's effects on other physiological systems, such as the immune system and the central nervous system. Additionally, the development of new formulations of 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide with improved pharmacokinetic properties may also be an area of future research.

Synthesis Methods

The synthesis of 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide involves the reaction of 2-fluorobenzenethiol with methyl chloroacetate to form 2-(2-fluorophenyl)sulfanylacetic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with N-methylcarbamoyl chloride to form the final product, 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide.

Scientific Research Applications

2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide has been extensively studied in preclinical and clinical trials for its efficacy and safety in the treatment of hypertension. In preclinical studies, 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide has been shown to effectively lower blood pressure in various animal models of hypertension. Clinical studies have also demonstrated the efficacy of 2-(2-fluorophenyl)sulfanyl-N-(methylcarbamoyl)acetamide in reducing blood pressure in patients with hypertension.